N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine

• IUPAC Name: N-(4-methylphenyl)-6-pyrazol-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C14H13N5/c1-11-3-5-12(6-4-11)18-13-9-14(16-10-15-13)19-8-2-7-17-19/h2-10H,1H3,(H,15,16,18)
• InChI Key: LQLPXDDBJLTMJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=NC=N2)N3C=CC=N3
• Molecular Formula: C14H13N5
• Molecular Weight: 251.29 g/mol

Description

N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine is a chemical compound that belongs to the pyrazolopyrimidine family. It is an important molecule in the field of medicinal chemistry due to its potential therapeutic applications. The compound has been extensively studied for its potential use in the treatment of various diseases, including cancer, inflammation, and cardiovascular disorders.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine involves the inhibition of certain enzymes involved in cancer cell growth and proliferation. Specifically, the compound has been shown to inhibit the activity of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are involved in the regulation of the cell cycle. By inhibiting these enzymes, N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, the compound has been shown to have cardiovascular effects, including the ability to reduce blood pressure and improve heart function. Additionally, N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine has been shown to have antioxidant properties, which may be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine in lab experiments include its high potency and specificity for certain enzymes involved in cancer cell growth and proliferation. Additionally, the compound has been extensively studied and optimized for its synthesis method, making it readily available for use in research. However, the limitations of using N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine. One potential area of study is the development of more potent and selective inhibitors of CDK4 and CDK6, which may have even greater therapeutic potential for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine. Finally, the compound may also have potential applications in the treatment of other diseases, such as neurodegenerative disorders and infectious diseases, which should be explored in future research.
In conclusion, N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine is an important molecule in the field of medicinal chemistry due to its potential therapeutic applications. The compound has been extensively studied for its anticancer, anti-inflammatory, and cardiovascular effects, and has shown promise in the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential side effects of N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine, as well as its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine involves the reaction of 4-methylphenylhydrazine with 4,6-dichloro-5-nitropyrimidine in the presence of a base, such as potassium carbonate. The resulting intermediate is then treated with hydrazine hydrate to obtain the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. The compound has also been investigated for its anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases. Additionally, N-(4-methylphenyl)-6-(1H-pyrazol-1-yl)-4-pyrimidinamine has been shown to have cardiovascular effects, including the ability to reduce blood pressure and improve heart function.